Cas no 21498-08-8 (Lofexidine hydrochloride)

• Product Name: Lofexidine hydrochloride
• CAS No: 21498-08-8
• MF: C₁₁H₁₃Cl₃N₂O
• MW: 295.59271979332
• CID: 51797
• PubChem ID: 30667
• Update Time: 2025-04-18

Lofexidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-(2,6-Dichlorophenoxy)ethyl)-4,5-dihydro-1H-imidazole hydrochloride
• 2-[1-(2,6-Dichlorophenoxy)ethyl]-2-imidazoline hydrochloride
• 2-[1-(2,6-Dichlorophenoxy)ethyl]-4,5-dihydro-1H-imidazole hydrochloride
• Lofexidine Hydrochloride
• Lofexidine (hydrochloride)
• Baq-168
• MDL-14042
• Baq 168
• Britlofex
• Lofetensin
• Loxacor
• MDL 14042
• V47G1SDI1B
• lofexidine monohydrochloride
• 2-(1-(2,6-Dichlorphenoxy)aethyl)-2-imidazolin-hydrochlorid [German]
• Lofetensin hydrochloride
• LOFEXIDINE HCl
• 2-(1-(2,6-Dichlorophenoxy)ethyl)-2-imidazoline hydrochloride
• SCHEMBL124601
• 2-{1-[(2,6-dichlorophenyl)oxy]ethyl}-4,5-dihydro-1H-imidazole hydrochloride
• SW197769-3
• D04765
• Q27291521
• DWWHMKBNNNZGHF-UHFFFAOYSA-N
• 2-[1-(2,6-dichlorophenoxy) -ethyl]2-imidazoline hydrochloride
• LOFEXIDINE HYDROCHLORIDE [ORANGE BOOK]
• CCG-101139
• Pharmakon1600-01502357
• 2-(1-(2,6-Dichlorophenoxy)ethyl)-2-imidazoline monohydrochloride
• Lofexidine mono-hydrochloride
• HY-B1052
• 1H-Imidazole, 2-(1-(2,6-dichlorophenoxy)ethyl)-4,5-dihydro-, monohydrochloride
• 2-[1-(2,6-Dichlorophenoxy)ethyl]-2-imidazoline monohydrochloride
• Lofexidine HCl
• CCG-213049
• Lofexidine (TN)
• LOFEXIDINE HYDROCHLORIDE [VANDF]
• LOFEXIDINE HYDROCHLORIDE [WHO-DD]
• MLS001424245
• J-014106
• Lofexidine hydrochloride (USAN)
• CS-4574
• Lucemyra
• BCP30600
• NSC 759654
• DTXSID0020781
• Lucemyra (TN)
• NSC759654
• LOFEXIDINE HYDROCHLORIDE [MART.]
• 2-(1-(2,6-Dichlorphenoxy)aethyl)-2-imidazolin-hydrochlorid
• Loxacor hydrochloride
• MDL 14,042
• 21498-08-8
• MFCD00917022
• DTXCID60781
• AKOS015902903
• A815419
• AS-31095
• Lofexidine hydrochloride [USAN]
• SMR000469232
• NC00389
• RMI-14042A
• FT-0651655
• NSC-759654
• 2-[1-(2,6-dichlorophenoxy)ethyl]-4,5-dihydro-1H-imidazole;hydrochloride
• ZB0287
• Lofexidine HCl;Lofexidine monohydrochloride;Baq-168; MDL-14042;BA 168;MDL 14,042
• FT-0670833
• Lofexidine.HCl
• UNII-V47G1SDI1B
• LOFEXIDINE HYDROCHLORIDE (MART.)
• LOFEXIDINE HYDROCHLORIDE [MI]
• 2-(1-(2,6-Dichlorophenoxy)ethyl)-4,5-dihydro-1H-imidazolehydrochloride
• BA 168
• (-)-2-[1-(2,6-dichlorophenoxy)-ethyl]-1,3-diazacyclopent-2-ene hydrochloride
• 2-IMIDAZOLINE, 2-(1-(2,6-DICHLOROPHENOXY)ETHYL)-, MONOHYDROCHLORIDE
• CHEMBL1788132
• 1H-Imidazole, 2-[1-(2,6-dichlorophenoxy)ethyl]-4,5-dihydro-,monohydrochloride
• Lofexidine hydrochloride

• MDL： MFCD00917022
• Inchi： 1S/C11H12Cl2N2O.ClH/c1-7(11-14-5-6-15-11)16-10-8(12)3-2-4-9(10)13;/h2-4,7H,5-6H2,1H3,(H,14,15);1H
• InChI Key： DWWHMKBNNNZGHF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1OC(C)C1=NCCN1)Cl.Cl

Computed Properties

• Exact Mass: 294.00900
• Monoisotopic Mass: 294.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.6A^2

Experimental Properties

• Melting Point: 230-232°C
• Boiling Point: 421.5 °C at 760 mmHg
• Flash Point: 208.7 °C
• Solubility: H2O: soluble20mg/mL, clear
• PSA: 33.62000
• LogP: 3.32880

Lofexidine hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：6.1
• Toxicity：LD50 in mice, rats, dogs (mg/kg): between 74-147 orally (all species); between 8-18 i.v. (all species) (Tsai)
• PackingGroup：Ⅲ
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients